Cas no 1006323-11-0 ((2-aminoethyl)(1,3-dimethyl-1H-pyrazol-4-yl)methylamine)

(2-aminoethyl)(1,3-dimethyl-1H-pyrazol-4-yl)methylamine structure
1006323-11-0 structure
Product Name:(2-aminoethyl)(1,3-dimethyl-1H-pyrazol-4-yl)methylamine
CAS No:1006323-11-0
MF:C8H16N4
MW:168.239440917969
MDL:MFCD04970440
CID:3059537
PubChem ID:19614706
Update Time:2025-09-22

(2-aminoethyl)(1,3-dimethyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • (2-aminoethyl)[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]amine
    • (2-aminoethyl)(1,3-dimethyl-1H-pyrazol-4-yl)methylamine
    • EN300-229847
    • N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]ethane-1,2-diamine
    • N'-[(1,3-dimethylpyrazol-4-yl)methyl]ethane-1,2-diamine
    • BBL040056
    • n1-((1,3-Dimethyl-1h-pyrazol-4-yl)methyl)ethane-1,2-diamine
    • 1006323-11-0
    • (2-aminoethyl)[(1,3-dimethylpyrazol-4-yl)methyl]amine
    • AKOS000311053
    • N-(2-AMINOETHYL)-N-[(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]AMINE
    • CS-0282600
    • STK349777
    • MDL： MFCD04970440
    • Inchi： 1S/C8H16N4/c1-7-8(5-10-4-3-9)6-12(2)11-7/h6,10H,3-5,9H2,1-2H3
    • InChI Key： OEKQEVZLTRNFBK-UHFFFAOYSA-N
    • SMILES： N(CCN)CC1=CN(C)N=C1C

Computed Properties

  • Exact Mass: 168.137496527Da
  • Monoisotopic Mass: 168.137496527Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 55.9Ų

(2-aminoethyl)(1,3-dimethyl-1H-pyrazol-4-yl)methylamine Pricemore >>

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